3-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzenesulfonamide

• IUPAC Name: 3-methoxy-N-(4-pyrimidin-2-yloxycyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C17H21N3O4S/c1-23-15-4-2-5-16(12-15)25(21,22)20-13-6-8-14(9-7-13)24-17-18-10-3-11-19-17/h2-5,10-14,20H,6-9H2,1H3
• InChI Key: GUXXIWDETPGOGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

3-methoxy-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)benzenesulfonamide, commonly known as CP-690,550, is a small molecule drug that has been developed as a treatment for autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. This drug belongs to the class of Janus kinase inhibitors, which work by blocking the activity of Janus kinases, a family of enzymes that are involved in the signaling pathways of cytokines and growth factors.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds with benzenesulfonamide derivatives have been synthesized and characterized for their potential in photodynamic therapy (PDT). For instance, zinc phthalocyanine derivatives substituted with benzenesulfonamide have shown remarkable photophysical and photochemical properties, making them suitable as Type II photosensitizers for cancer treatment in PDT. These compounds exhibit high singlet oxygen quantum yield and appropriate photodegradation quantum yield, which are crucial for effective PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Several benzenesulfonamide derivatives have been synthesized and tested for their antimicrobial activity. Novel organotin(IV)-Schiff base complexes with benzenesulfonamide derivatives exhibited significant antimicrobial activity, highlighting their potential in the development of new antimicrobial agents. These compounds' ability to bind and cleave DNA suggests a mechanism that could be exploited for therapeutic purposes (Prasad, Kumar, Prasad, & Revanasiddappa, 2010).

Spectroscopic and Molecular Structure Investigation

Compounds containing the benzenesulfonamide moiety have been subject to comprehensive spectroscopic and molecular structure investigations. Studies on sulfamethazine Schiff-base, for example, have utilized DFT/B3LYP and HF methods to optimize molecular structure and investigate vibrational frequencies, highlighting the importance of these compounds in understanding molecular interactions and stability (Mansour & Ghani, 2013).